Cas no 1895035-62-7 (methyl 2-(3-chlorophenyl)pyrrolidine-2-carboxylate)

• Product Name: methyl 2-(3-chlorophenyl)pyrrolidine-2-carboxylate
• CAS No: 1895035-62-7
• MF: C₁₂H₁₄ClNO₂
• MW: 239.698062419891
• CID: 5926639
• PubChem ID: 115103404
• Update Time: 2025-06-09

methyl 2-(3-chlorophenyl)pyrrolidine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 2-(3-chlorophenyl)pyrrolidine-2-carboxylate
• 1895035-62-7
• EN300-1627430

• Inchi： 1S/C12H14ClNO2/c1-16-11(15)12(6-3-7-14-12)9-4-2-5-10(13)8-9/h2,4-5,8,14H,3,6-7H2,1H3
• InChI Key： MIPUGYVVPDJCLA-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)C1(C(=O)OC)CCCN1

Computed Properties

• Exact Mass: 239.0713064g/mol
• Monoisotopic Mass: 239.0713064g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 38.3Ų

Additional information on methyl 2-(3-chlorophenyl)pyrrolidine-2-carboxylate

Comprehensive Overview of methyl 2-(3-chlorophenyl)pyrrolidine-2-carboxylate (CAS No. 1895035-62-7)

Methyl 2-(3-chlorophenyl)pyrrolidine-2-carboxylate (CAS No. 1895035-62-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This pyrrolidine derivative is characterized by its unique structural features, including a 3-chlorophenyl group and a methyl ester functionality, which make it a valuable intermediate in synthetic chemistry. Researchers and industry professionals often search for terms like "synthesis of methyl 2-(3-chlorophenyl)pyrrolidine-2-carboxylate", "applications of pyrrolidine derivatives", and "CAS 1895035-62-7 properties", reflecting the growing interest in this compound.

The compound's molecular structure, featuring a pyrrolidine ring substituted with a chlorophenyl group, offers versatility in drug design and material science. Recent trends in green chemistry and sustainable synthesis have spurred inquiries into eco-friendly methods for producing such intermediates. Questions like "How to optimize the yield of methyl 2-(3-chlorophenyl)pyrrolidine-2-carboxylate?" or "What are the spectroscopic properties of CAS 1895035-62-7?" are frequently explored in academic forums and patent literature.

In the context of medicinal chemistry, methyl 2-(3-chlorophenyl)pyrrolidine-2-carboxylate serves as a precursor for bioactive molecules targeting neurological and metabolic disorders. Its chlorinated aromatic moiety enhances binding affinity to certain enzymes, a topic often searched as "role of chlorophenyl in drug discovery". Additionally, the compound's ester group allows for further functionalization, aligning with the demand for modular synthetic routes in modern R&D.

From an analytical perspective, the compound's purity and stability are critical for industrial applications. Techniques such as HPLC, NMR, and mass spectrometry are commonly employed to characterize CAS 1895035-62-7, addressing queries like "How to analyze methyl 2-(3-chlorophenyl)pyrrolidine-2-carboxylate?". Regulatory compliance and quality control protocols also feature prominently in discussions, especially in regions with stringent chemical safety standards.

Emerging applications in catalysis and material science further highlight the compound's utility. For instance, its incorporation into ligand systems for asymmetric synthesis is a hot topic, often searched as "pyrrolidine-based catalysts". The compound's compatibility with flow chemistry setups also makes it relevant to process intensification strategies, a key focus for cost-effective manufacturing.

In summary, methyl 2-(3-chlorophenyl)pyrrolidine-2-carboxylate (CAS No. 1895035-62-7) exemplifies the intersection of innovation and practicality in organic chemistry. Its multifaceted roles—from drug development to industrial catalysis—underscore why it remains a subject of active research and commercial interest. By addressing common search queries and aligning with contemporary scientific trends, this overview aims to provide a authoritative yet accessible resource for professionals and enthusiasts alike.